![molecular formula C13H15NO5 B3036654 1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid CAS No. 39629-91-9](/img/structure/B3036654.png)
1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
Overview
Description
1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid (DMPOCA) is a synthetic organic compound that has been studied for its potential applications in various scientific research fields. DMPOCA is a member of the pyrrolidine family and has been found to possess interesting biological properties, such as the ability to inhibit the enzyme acetylcholinesterase (AChE). This compound has been used in a variety of experiments, ranging from drug discovery to biochemistry.
Scientific Research Applications
- This methodology has been applied to the preparation of 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one with moderate yield. Both synthetic reactions (preparation of chalcone and triazole Michael-addition to chalcone) exhibit good green metrics .
Organic Synthesis and Catalysis
Mechanism of Action
Target of Action
It is closely related to 3,4-dimethoxyphenethylamine (dmpea), an analogue of the major human neurotransmitter dopamine . DMPEA’s structure is similar to mescaline, a psychoactive compound found in certain cacti . Therefore, it’s plausible that this compound may interact with similar targets as DMPEA, potentially influencing neurotransmitter systems.
Mode of Action
Based on its structural similarity to dmpea, it may interact with dopamine receptors or other neurotransmitter systems . This interaction could lead to changes in neuronal signaling and potentially influence various physiological processes.
Biochemical Pathways
Compounds with similar structures, such as dmpea, are known to influence the dopaminergic system . Therefore, it’s possible that this compound could affect similar pathways, leading to downstream effects on neuronal signaling and potentially influencing behavior or cognition.
Pharmacokinetics
Similar compounds like dmpea are known to be readily absorbed and distributed throughout the body . The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins.
Result of Action
If it does indeed interact with neurotransmitter systems as suggested by its structural similarity to dmpea, it could potentially influence neuronal signaling, leading to changes in cognition, mood, or behavior .
properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5/c1-18-10-4-3-9(6-11(10)19-2)14-7-8(13(16)17)5-12(14)15/h3-4,6,8H,5,7H2,1-2H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFHZUDVQQAPRFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201191923 | |
Record name | 1-(3,4-Dimethoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201191923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid | |
CAS RN |
39629-91-9 | |
Record name | 1-(3,4-Dimethoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39629-91-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(3,4-Dimethoxyphenyl)-5-oxo-3-pyrrolidinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201191923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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